Cas no 2229170-52-7 (1-{1-(2,4,5-trifluorophenyl)methylcyclopropyl}ethan-1-amine)

• Product Name: 1-{1-(2,4,5-trifluorophenyl)methylcyclopropyl}ethan-1-amine
• CAS No: 2229170-52-7
• MF: C₁₂H₁₄F₃N
• MW: 229.241473674774
• CID: 6055073
• PubChem ID: 165980301
• Update Time: 2025-10-12

1-{1-(2,4,5-trifluorophenyl)methylcyclopropyl}ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-{1-(2,4,5-trifluorophenyl)methylcyclopropyl}ethan-1-amine
• EN300-1793248
• 2229170-52-7
• 1-{1-[(2,4,5-trifluorophenyl)methyl]cyclopropyl}ethan-1-amine

• Inchi： 1S/C12H14F3N/c1-7(16)12(2-3-12)6-8-4-10(14)11(15)5-9(8)13/h4-5,7H,2-3,6,16H2,1H3
• InChI Key： ZDJSOMGDCBUTBX-UHFFFAOYSA-N
• SMILES： FC1C=C(C(=CC=1CC1(C(C)N)CC1)F)F

Computed Properties

• Exact Mass: 229.10783394g/mol
• Monoisotopic Mass: 229.10783394g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 26Ų

Additional information on 1-{1-(2,4,5-trifluorophenyl)methylcyclopropyl}ethan-1-amine

Research Brief on 1-{1-(2,4,5-trifluorophenyl)methylcyclopropyl}ethan-1-amine (CAS: 2229170-52-7): Recent Advances and Applications

1-{1-(2,4,5-trifluorophenyl)methylcyclopropyl}ethan-1-amine (CAS: 2229170-52-7) is a novel chemical entity that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique cyclopropyl and trifluorophenyl structural motifs, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanistic insights, positioning it as a candidate for further drug development.

The synthesis of 1-{1-(2,4,5-trifluorophenyl)methylcyclopropyl}ethan-1-amine involves a multi-step process that emphasizes the incorporation of the trifluorophenyl group, which is known to enhance metabolic stability and binding affinity. Researchers have optimized the synthetic route to improve yield and purity, making it feasible for large-scale production. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm the structural integrity of the compound.

Pharmacological evaluations of 1-{1-(2,4,5-trifluorophenyl)methylcyclopropyl}ethan-1-amine have revealed its activity as a modulator of specific biological targets, particularly in the central nervous system (CNS). Preliminary in vitro and in vivo studies suggest that the compound exhibits high selectivity and potency, with minimal off-target effects. These properties make it a promising candidate for the treatment of neurological disorders, such as depression and anxiety, where current therapies often lack specificity.

Recent mechanistic studies have elucidated the compound's interaction with neurotransmitter receptors, particularly those involved in serotonin and dopamine signaling. Molecular docking simulations and binding assays have provided insights into the compound's binding mode, highlighting the critical role of the trifluorophenyl group in receptor engagement. These findings are instrumental in guiding the design of derivatives with improved pharmacokinetic profiles.

In addition to its CNS applications, 1-{1-(2,4,5-trifluorophenyl)methylcyclopropyl}ethan-1-amine has shown potential in oncology research. Early-stage studies indicate that the compound may inhibit specific enzymes involved in tumor progression, although further validation is required. The versatility of this molecule underscores its value as a scaffold for the development of multifunctional therapeutics.

Despite these advancements, challenges remain in the clinical translation of 1-{1-(2,4,5-trifluorophenyl)methylcyclopropyl}ethan-1-amine. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through rigorous preclinical testing. Collaborative efforts between academic and industrial researchers are essential to overcome these hurdles and accelerate the compound's progression into clinical trials.

In conclusion, 1-{1-(2,4,5-trifluorophenyl)methylcyclopropyl}ethan-1-amine (CAS: 2229170-52-7) represents a promising avenue for drug discovery, with applications spanning neurology and oncology. Continued research into its synthesis, mechanism of action, and therapeutic potential will be critical in realizing its full clinical value. This research brief highlights the compound's current status and future directions, providing a foundation for further investigation.